Cas no 91555-31-6 (4-(3,5-Dimethoxyphenyl)butanoic acid)
4-(3,5-Dimethoxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,5-dimethoxyphenyl)butanoic acid
- Benzenebutanoic acid, 3,5-dimethoxy-
- 4-(3,5-Dimethoxyphenyl)butanoic acid
-
- Inchi: 1S/C12H16O4/c1-15-10-6-9(4-3-5-12(13)14)7-11(8-10)16-2/h6-8H,3-5H2,1-2H3,(H,13,14)
- InChI Key: CHWWRATTZAKCQG-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1)CCCC(=O)O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 205
- XLogP3: 2
- Topological Polar Surface Area: 55.8
4-(3,5-Dimethoxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019131353-1g |
4-(3,5-Dimethoxyphenyl)butanoic acid |
91555-31-6 | 95% | 1g |
$812.00 | 2023-08-31 | |
| Enamine | EN300-1843387-1.0g |
4-(3,5-dimethoxyphenyl)butanoic acid |
91555-31-6 | 1g |
$0.0 | 2023-06-01 | ||
| Enamine | EN300-1843387-0.05g |
4-(3,5-dimethoxyphenyl)butanoic acid |
91555-31-6 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1843387-0.1g |
4-(3,5-dimethoxyphenyl)butanoic acid |
91555-31-6 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1843387-0.25g |
4-(3,5-dimethoxyphenyl)butanoic acid |
91555-31-6 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1843387-0.5g |
4-(3,5-dimethoxyphenyl)butanoic acid |
91555-31-6 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1843387-1g |
4-(3,5-dimethoxyphenyl)butanoic acid |
91555-31-6 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1843387-2.5g |
4-(3,5-dimethoxyphenyl)butanoic acid |
91555-31-6 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1843387-5g |
4-(3,5-dimethoxyphenyl)butanoic acid |
91555-31-6 | 5g |
$2028.0 | 2023-09-19 | ||
| Enamine | EN300-1843387-10g |
4-(3,5-dimethoxyphenyl)butanoic acid |
91555-31-6 | 10g |
$3007.0 | 2023-09-19 |
4-(3,5-Dimethoxyphenyl)butanoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-(3,5-Dimethoxyphenyl)butanoic acid
Introduction to 4-(3,5-Dimethoxyphenyl)butanoic acid (CAS No. 91555-31-6)
4-(3,5-Dimethoxyphenyl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 91555-31-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a butanoic acid moiety attached to a dimethoxyphenyl group, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The molecular structure of 4-(3,5-Dimethoxyphenyl)butanoic acid consists of a four-carbon chain (butanoic acid backbone) linked to a phenyl ring substituted with two methoxy groups at the 3rd and 5th positions. This particular arrangement imparts distinct electronic and steric characteristics, making it a versatile building block for medicinal chemists. The presence of the butanoic acid functional group enhances its solubility in both polar and non-polar solvents, facilitating its use in diverse chemical reactions and formulations.
In recent years, 4-(3,5-Dimethoxyphenyl)butanoic acid has been extensively studied for its potential applications in drug development. Its structural motif is reminiscent of several pharmacologically active compounds, suggesting that it may serve as a precursor or analog in the design of novel therapeutic agents. Researchers have explored its utility in synthesizing derivatives with enhanced biological activity, particularly in the realms of anti-inflammatory, analgesic, and neuroprotective applications.
One of the most compelling aspects of 4-(3,5-Dimethoxyphenyl)butanoic acid is its role as a key intermediate in the synthesis of complex molecules. For instance, it has been utilized to develop novel inhibitors targeting specific enzymatic pathways implicated in metabolic disorders and cancer. The dimethoxyphenyl group, in particular, has been shown to modulate receptor binding affinity and metabolic stability, making it an attractive feature for drug optimization.
Recent advancements in computational chemistry have further highlighted the significance of 4-(3,5-Dimethoxyphenyl)butanoic acid. Molecular docking studies have demonstrated its potential interaction with various biological targets, including cytochrome P450 enzymes and G protein-coupled receptors (GPCRs). These interactions are crucial for understanding its pharmacokinetic behavior and for designing next-generation drugs with improved efficacy and reduced side effects.
The synthesis of 4-(3,5-Dimethoxyphenyl)butanoic acid typically involves multi-step organic reactions starting from readily available aromatic precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve high yields and purity levels.
From a biochemical perspective, 4-(3,5-Dimethoxyphenyl)butanoic acid has been investigated for its effects on cellular signaling pathways. Studies suggest that it may influence the activity of certain transcription factors and growth factors, potentially leading to therapeutic benefits in conditions such as neurodegenerative diseases and autoimmune disorders. Additionally, its ability to modulate lipid metabolism has sparked interest in its role as a potential cholesterol-lowering agent.
The pharmaceutical industry continues to explore the therapeutic potential of 4-(3,5-Dimethoxyphenyl)butanoic acid through preclinical and clinical trials. Preliminary results from these studies indicate promising outcomes in models of inflammation and pain management. The compound's ability to interact with multiple biological targets makes it a promising candidate for developing combination therapies that address complex diseases.
In conclusion,4-(3,5-Dimethoxyphenyl)butanoic acid (CAS No. 91555-31-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities position it as a valuable tool for drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.
91555-31-6 (4-(3,5-Dimethoxyphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)